6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-fluorobenzyl)oxime

• IUPAC Name: (E)-N-[(2-fluorophenyl)methoxy]-6,7-dihydro-5H-2,1,3-benzoxadiazol-4-imine
• InChI: InChI=1S/C13H12FN3O2/c14-10-5-2-1-4-9(10)8-18-15-11-6-3-7-12-13(11)17-19-16-12/h1-2,4-5H,3,6-8H2/b15-11+
• InChI Key: IFDKEQBNYZTHMO-RVDMUPIBSA-N
• Canonical SMILES: C1CC2=NON=C2C(=NOCC3=CC=CC=C3F)C1
• Isomeric SMILES: C1CC2=NON=C2/C(=N/OCC3=CC=CC=C3F)/C1
• Molecular Formula: C13H12FN3O2
• Molecular Weight: 261.25 g/mol

Description

6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-fluorobenzyl)oxime, commonly known as DBzF, is a chemical compound that has gained significant attention in scientific research. DBzF is a fluorescent probe that is used to detect reactive oxygen species (ROS) in living cells. The compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

DBzF has been widely used in scientific research as a fluorescent probe for detecting 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-fluorobenzyl)oxime in living cells. This compound are highly reactive molecules that can cause damage to cellular components such as DNA, proteins, and lipids. DBzF can detect this compound by undergoing a chemical reaction that results in the emission of fluorescence. This property of DBzF has been used to study the role of this compound in various biological processes such as aging, cancer, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of DBzF involves the reaction of the compound with 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-fluorobenzyl)oxime. When DBzF reacts with this compound, it undergoes a chemical reaction that results in the formation of a fluorescent product. The fluorescent product emits light at a specific wavelength, which can be detected using a fluorescence microscope. The intensity of the fluorescence is directly proportional to the amount of this compound present in the cell.
Biochemical and Physiological Effects:
DBzF has been shown to have minimal toxicity in living cells, making it a useful tool for studying this compound in biological systems. The compound has been used to monitor this compound levels in various cell types, including cancer cells and neurons. DBzF has also been used to study the effects of antioxidants on this compound levels in cells. The compound has been shown to be sensitive to changes in this compound levels, making it a valuable tool for studying the role of this compound in disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBzF as a fluorescent probe is its sensitivity to 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-fluorobenzyl)oxime levels. The compound has been shown to be highly sensitive to changes in this compound levels, making it a valuable tool for studying the effects of this compound on cellular processes. Another advantage of using DBzF is its low toxicity in living cells, which allows for long-term monitoring of this compound levels. However, there are also limitations to using DBzF, such as its potential for photobleaching and interference with other fluorescent probes.

Future Directions

There are many future directions for research involving DBzF. One direction is to further study the mechanism of action of the compound and its reaction with 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-fluorobenzyl)oxime. Another direction is to use DBzF to study the effects of this compound on specific cellular processes, such as DNA damage and protein oxidation. Additionally, DBzF could be used in combination with other fluorescent probes to study the interactions between different cellular components. Finally, future research could focus on developing new fluorescent probes that are more sensitive and specific to this compound.
Conclusion:
In conclusion, DBzF is a valuable tool for studying this compound in living cells. The compound has been synthesized using various methods, and its mechanism of action has been extensively studied. DBzF has been shown to have minimal toxicity in living cells, making it a useful tool for long-term monitoring of this compound levels. The compound has many advantages and limitations for lab experiments, and there are many future directions for research involving DBzF.

Synthesis Methods

DBzF can be synthesized using various methods. One of the most common methods involves the reaction of 2-fluorobenzylamine with 2-hydroxybenzaldehyde in the presence of acetic acid. The resulting product is then treated with hydroxylamine hydrochloride to yield DBzF. Other methods involve the use of different starting materials and reagents, but the basic reaction mechanism remains the same.